Cas no 113867-24-6 ((2S)-1,2,3,4-Tetrahydro-4-oxo-2-naphthalenecarboxylic Acid)

• Product Name: (2S)-1,2,3,4-Tetrahydro-4-oxo-2-naphthalenecarboxylic Acid
• CAS No: 113867-24-6
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 1082877
• PubChem ID: 7056751
• Update Time: 2025-06-07

(2S)-1,2,3,4-Tetrahydro-4-oxo-2-naphthalenecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (S)-4-Oxo-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid
• (2S)-4-oxo-2,3-dihydro-1H-naphthalene-2-carboxylic acid
• 113867-24-6
• CS-0133036
• DB-344935
• SCHEMBL5660492
• (S)-4-Oxo-1,2,3,4-tetrahydronaphthalene-2-carboxylicacid
• (+/-)-1-tetralone-3-carboxylic acid
• 2-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-4-oxo-, (2S)-
• (2S)-1,2,3,4-Tetrahydro-4-oxo-2-naphthalenecarboxylic acid
• (+/-)-4-oxo-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid
• E77514
• (2S)-4-Oxo-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid;
• (2S)-1,2,3,4-Tetrahydro-4-oxo-2-naphthalenecarboxylic Acid

• Inchi： 1S/C11H10O3/c12-10-6-8(11(13)14)5-7-3-1-2-4-9(7)10/h1-4,8H,5-6H2,(H,13,14)/t8-/m0/s1
• InChI Key： UYNMKOITXUEVCZ-QMMMGPOBSA-N
• SMILES： O=C1C2C=CC=CC=2C[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 190.062994177g/mol
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on (2S)-1,2,3,4-Tetrahydro-4-oxo-2-naphthalenecarboxylic Acid

Overview of (2S)-1,2,3,4-Tetrahydro-4-oxo-2-naphthalenecarboxylic Acid (CAS No. 113867-24-6)

(2S)-1,2,3,4-Tetrahydro-4-oxo-2-naphthalenecarboxylic Acid (CAS No. 113867-24-6) is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, also known as (2S)-THONC, is a chiral carboxylic acid derivative with a tetrahydro-naphthalene core. Its unique structural features and chemical properties make it an important intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The tetrahydro-naphthalene scaffold is well-known for its versatility and biological relevance. It is found in numerous natural products and synthetic compounds with diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The presence of the carboxylic acid group in (2S)-THONC further enhances its potential for forming esters, amides, and other functional derivatives, which can be crucial for drug design and development.

Recent studies have highlighted the importance of (2S)-THONC in the context of medicinal chemistry. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (2S)-THONC exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding underscores the potential of (2S)-THONC as a lead compound for developing novel anti-inflammatory drugs.

In another study, researchers at the University of California, San Francisco (UCSF) explored the use of (2S)-THONC in the synthesis of neuroprotective agents. They found that certain derivatives of (2S)-THONC can effectively protect neuronal cells from oxidative stress and apoptosis, making them promising candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The chiral nature of (2S)-THONC is another key aspect that contributes to its biological activity. Chirality plays a crucial role in drug efficacy and safety, as enantiomers can have different pharmacological profiles. The (S) configuration of (2S)-THONC has been shown to exhibit more favorable biological properties compared to its (R) counterpart. This enantioselectivity is particularly important in drug development, where optimizing the therapeutic index is essential.

Synthesis methods for (2S)-THONC have been extensively studied to improve yield and enantioselectivity. One notable approach involves asymmetric hydrogenation reactions using chiral catalysts such as ruthenium or iridium complexes. These methods have been successful in producing high-purity (S)-enantiomers with excellent yields, making them suitable for large-scale production in pharmaceutical settings.

The stability and solubility of (2S)-THONC are also critical factors in its application as a pharmaceutical intermediate. Research has shown that (2S)-THONC exhibits good stability under various conditions, including pH changes and temperature variations. However, its solubility can be improved by forming salts or esters with appropriate counterions or alcohols. This flexibility in chemical modification allows for fine-tuning the physicochemical properties of (2S)-THONC to meet specific formulation requirements.

Clinical trials involving compounds derived from (2S)-THONC are currently underway to evaluate their safety and efficacy in human subjects. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing these compounds into later stages of clinical development.

In conclusion, (2S)-1,2,3,4-Tetrahydro-4-oxo-2-naphthalenecarboxylic Acid (CAS No. 113867-24-6) is a versatile and biologically relevant compound with significant potential in pharmaceutical research and development. Its unique structural features, chiral nature, and favorable chemical properties make it an attractive candidate for the synthesis of bioactive molecules with diverse therapeutic applications.